Cas no 16683-64-0 (Cyclopenta[de]naphthacene)

• Product name: Cyclopenta[de]naphthacene
• CAS No: 16683-64-0
• MF: C₂₀H₁₂
• MW: 252.30900
• CID: 196092
• PubChem ID: 146307

Cyclopenta[de]naphthacene Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[de]naphthacene
• Benz(k)aceanthrylene
• benz<k>aceanthrylene
• CCRIS 2991
• DTXSID80168197
• Cyclopenta(de)naphthacene
• Benz[k]aceanthrylene
• BRN 4990771
• pentacyclo[11.6.1.02,11.04,9.017,20]icosa-1(20),2,4,6,8,10,12,14,16,18-decaene
• 16683-64-0

• Inchi： InChI=1S/C20H12/c1-2-5-15-12-19-17(10-14(15)4-1)11-16-7-3-6-13-8-9-18(19)20(13)16/h1-12H
• InChI Key： PYSSVKADNGCTPT-UHFFFAOYSA-N
• SMILES： C1C=CC2C=C3C(=CC=2C=1)C=C1C=CC=C2C=CC3=C12

Computed Properties

• Exact Mass: 252.09400
• Monoisotopic Mass: 252.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 6.2

Experimental Properties

• Density: 1.284
• Boiling Point: 498.5°Cat760mmHg
• Flash Point: 247.1°C
• Refractive Index: 1.839
• PSA: 0.00000
• LogP: 5.63000